N-{2-[(5-ethyl-2,3-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]ethyl}methanesulfonamide

• IUPAC Name: N-[2-[(5-ethyl-2,3-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]ethyl]methanesulfonamide
• InChI: InChI=1S/C13H21N5O2S/c1-5-11-8-12(14-6-7-15-21(4,19)20)18-13(16-11)9(2)10(3)17-18/h8,14-15H,5-7H2,1-4H3
• InChI Key: KGFPFPUTYCVCMH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C(=NN2C(=C1)NCCNS(=O)(=O)C)C)C
• Molecular Formula: C13H21N5O2S
• Molecular Weight: 311.41 g/mol

Description

N-{2-[(5-ethyl-2,3-dimethylpyrazolo[1,5-a]pyrimidin-7-yl)amino]ethyl}methanesulfonamide is a useful research compound. Its molecular formula is C13H21N5O2S and its molecular weight is 311.41 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 311.14159610 g/mol and the complexity rating of the compound is 438. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antibacterial Activity

Research has highlighted the synthesis of new heterocyclic compounds containing a sulfonamido moiety, aiming to explore their use as antibacterial agents. A precursor was reacted with various active methylene compounds producing derivatives that showed significant antibacterial activities upon evaluation, suggesting the potential of such compounds in antibacterial applications (Azab, Youssef, & El‐Bordany, 2013).

Phosphodiesterase Inhibitory Activity

Another study described the synthesis of 6-phenylpyrazolo[3,4-d]pyrimidones as specific inhibitors of cGMP specific (type V) phosphodiesterase, showcasing their potential in the treatment of conditions like hypertension. This study highlights the compound's utility in creating cardiovascular therapies (Dumaitre & Dodic, 1996).

Organopalladium(IV) Complex Synthesis

The oxidative addition of organo halides to dimethylpalladium(II) complexes has led to the isolation of stable organopalladium(IV) complexes, indicating the compound's relevance in the synthesis of complex metallo-organic structures, which could have implications in catalysis and material science (Brown, Byers, & Canty, 1990).

Antimicrobial Evaluation

A novel series of pyrazolo[1,5-a]pyrimidine ring systems containing phenylsulfonyl moiety have been synthesized and shown to exhibit significant antimicrobial activities, suggesting these derivatives as promising antimicrobial agents (Alsaedi, Farghaly, & Shaaban, 2019).